molecular formula C8H10F3I B6233100 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane CAS No. 2287283-22-9

1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane

Cat. No. B6233100
CAS RN: 2287283-22-9
M. Wt: 290.1
InChI Key:
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Description

“1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane” is a chemical compound that has been used in the synthesis of aromatic Lipoxin B4 analogues . It is a derivative of bicyclo[1.1.1]pentane, which is an organic compound and the simplest member of the bicyclic bridged compounds family .


Synthesis Analysis

The synthesis of “this compound” involves several steps. One of the key steps in the synthesis process is the development of a novel BCP-containing boronic ester coupling partner . This compound could serve as a common precursor to the target analogue as well as other analogues with further modifications to the aromatic core .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a bicyclo[1.1.1]pentane (BCP) core with an iodine atom and a 3,3,3-trifluoropropyl group attached . The BCP core is a highly strained molecule consisting of three rings of four carbon atoms each .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a predicted boiling point of 197.4±35.0 °C and a predicted density of 1.80±0.1 g/cm3 .

Future Directions

The future directions for “1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane” could involve its use in the synthesis of more stable synthetic analogues of lipoxin A4 and lipoxin B4 . These analogues could potentially play an important role in the resolution phase of the innate inflammatory response .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane involves the addition of iodine to a bicyclo[1.1.1]pentane compound that has a trifluoropropyl group attached to it. The reaction will take place under specific conditions to ensure the desired product is obtained.", "Starting Materials": [ "Bicyclo[1.1.1]pentane with a trifluoropropyl group attached", "Iodine", "Solvent (e.g. dichloromethane)" ], "Reaction": [ "Dissolve the bicyclo[1.1.1]pentane compound in the solvent", "Add iodine to the solution and stir at room temperature for several hours", "Filter the solution to remove any unreacted iodine", "Concentrate the solution to obtain the desired product" ] }

CAS RN

2287283-22-9

Molecular Formula

C8H10F3I

Molecular Weight

290.1

Purity

95

Origin of Product

United States

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